Cas no 1227563-74-7 (2-(bromomethyl)-5-methyl-pyridine)

• Product Name: 2-(bromomethyl)-5-methyl-pyridine
• CAS No: 1227563-74-7
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD16607564
• CID: 1214296
• PubChem ID: 19805495
• Update Time: 2025-06-09

2-(bromomethyl)-5-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-methylpyridine
• 2-(bromomethyl)-5-methyl-pyridine
• SY253141
• SCHEMBL9645202
• 1227563-74-7
• AKOS017515910
• CS-0443055
• EN300-1911974
• MFCD16607564
• AC9707

• MDL： MFCD16607564
• Inchi： 1S/C7H8BrN/c1-6-2-3-7(4-8)9-5-6/h2-3,5H,4H2,1H3
• InChI Key： ZYFPRIIDPLRSCH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 184.98401g/mol
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(bromomethyl)-5-methyl-pyridine

Introduction to CAS No. 1227563-74-7: 2-(bromomethyl)-5-methyl-pyridine

The compound CAS No. 1227563-74-7, commonly referred to as 2-(bromomethyl)-5-methyl-pyridine, is a heterocyclic aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom, which is a fundamental structure in many biologically active molecules and synthetic intermediates.

2-(bromomethyl)-5-methyl-pyridine is characterized by its bromomethyl group (-CH₂Br) attached at the second position of the pyridine ring and a methyl group (-CH₃) at the fifth position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions. The bromomethyl group, in particular, serves as an excellent leaving group, facilitating nucleophilic substitution reactions—a key mechanism in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives like 2-(bromomethyl)-5-methyl-pyridine in the development of novel bioactive compounds. Researchers have explored its role as a precursor for constructing complex molecular frameworks, particularly in the design of kinase inhibitors and other enzyme-targeting agents. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its utility in generating scaffolds for potential anticancer drugs.

The synthesis of 2-(bromomethyl)-5-methyl-pyridine typically involves multi-step processes, including Friedel-Crafts alkylation or directed metallation strategies. These methods leverage the reactivity of pyridine derivatives under specific catalytic conditions to achieve high yields and selectivity. The methyl group at the fifth position plays a critical role in directing the bromomethylation reaction, ensuring regioselectivity—a crucial factor in maintaining the integrity of the final product.

In terms of applications, 2-(bromomethyl)-5-methyl-pyridine has found extensive use in agrochemicals and materials science. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for synthesizing herbicides and insecticides with enhanced efficacy and reduced environmental impact. Additionally, recent studies have explored its potential in polymer chemistry, where it serves as a monomer for constructing functional polymers with tailored properties.

From an environmental standpoint, researchers have increasingly focused on developing sustainable synthesis routes for pyridine derivatives like 2-(bromomethyl)-5-methyl-pyridine. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, have emerged as promising alternatives to traditional methods. These techniques not only reduce energy consumption but also minimize waste generation, aligning with global efforts toward more eco-friendly chemical production.

In conclusion, CAS No. 1227563-74-7: 2-(bromomethyl)-5-methyl-pyridine stands out as a pivotal compound in contemporary organic synthesis and drug discovery. Its unique chemical properties and versatility make it an invaluable tool for scientists across various disciplines. As research continues to uncover new applications and efficient synthesis pathways, this compound is poised to play an even more significant role in advancing modern chemistry and pharmacology.